N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide
• InChI: InChI=1S/C14H16ClFN2O2S/c15-11-9-10(1-2-12(11)16)17-13(21)18-5-3-14(4-6-18)19-7-8-20-14/h1-2,9H,3-8H2,(H,17,21)
• InChI Key: KOCZJWAZFGWUFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=S)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C14H16ClFN2O2S
• Molecular Weight: 330.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide, also known as CFM-2, is a potent and selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and acidic pH, and is involved in the sensation of pain and inflammation. CFM-2 has been shown to have potential therapeutic applications in the treatment of pain, inflammation, and other TRPV1-mediated diseases.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide exerts its pharmacological effects by selectively blocking the TRPV1 channel, which is involved in the transmission of nociceptive signals in the peripheral and central nervous systems. By inhibiting TRPV1, N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide reduces the sensitivity of pain receptors to noxious stimuli, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the inhibition of TRPV1-mediated calcium influx, the suppression of cytokine production and immune cell activation, and the modulation of neurotransmitter release in the central nervous system.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has several advantages as a research tool, including its high potency and selectivity for TRPV1, its ability to penetrate the blood-brain barrier, and its long duration of action. However, N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide also has some limitations, including its poor solubility in aqueous solutions, its potential for off-target effects, and its limited availability.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide and related compounds. These include the development of more potent and selective TRPV1 inhibitors, the investigation of the therapeutic potential of N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide in other TRPV1-mediated diseases, and the exploration of the underlying mechanisms of N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide's pharmacological effects. Additionally, the use of N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide as a research tool in the study of pain and inflammation may lead to the identification of novel therapeutic targets and the development of new treatments for these conditions.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been extensively studied in preclinical models of pain and inflammation, and has been shown to have potent analgesic and anti-inflammatory effects. In addition, N-(3-chloro-4-fluorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been investigated for its potential role in the treatment of other TRPV1-mediated diseases, such as asthma, chronic cough, and bladder dysfunction.